Ethyl 2-((3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetate

• IUPAC Name: ethyl 2-[[3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetate
• InChI: InChI=1S/C16H16N4O3S/c1-3-23-15(21)10-24-14-9-8-13-17-18-16(20(13)19-14)11-4-6-12(22-2)7-5-11/h4-9H,3,10H2,1-2H3
• InChI Key: GNRVMAIPPRIMFY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NN2C(=NN=C2C3=CC=C(C=C3)OC)C=C1
• Molecular Formula: C16H16N4O3S
• Molecular Weight: 344.4 g/mol

Description

The compound “Ethyl 2-((3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetate” is a triazole-pyrimidine hybrid. Triazole-pyrimidine hybrids have been studied for their potential neuroprotective and anti-neuroinflammatory properties.

Synthesis Analysis

The synthesis of triazole-pyrimidine hybrids involves designing and characterizing the compounds using mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. The synthesis process yields a series of novel compounds.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a triazole-pyrimidine hybrid. This hybrid structure is believed to contribute to the compound’s promising neuroprotective and anti-inflammatory properties.

Scientific Research Applications

Advanced Analytical Techniques

To fully understand this compound, leverage advanced techniques:

Synchrotron Radiation: Utilize synchrotron sources for X-ray diffraction studies, electronic structure analysis, and in situ experiments.

Future Directions

The future directions for research on triazole-pyrimidine hybrids could involve further exploration of their neuroprotective and anti-neuroinflammatory properties. The study indicates that these novel scaffolds can potentially be developed as neuroprotective and anti-neuroinflammatory agents.